Cas no 24112-48-9 (Acetamide,N-[5-(diethylamino)-2-[2-(2,4-dinitrophenyl)diazenyl]phenyl]-)

Acetamide,N-[5-(diethylamino)-2-[2-(2,4-dinitrophenyl)diazenyl]phenyl]- structure
24112-48-9 structure
Product Name:Acetamide,N-[5-(diethylamino)-2-[2-(2,4-dinitrophenyl)diazenyl]phenyl]-
CAS No:24112-48-9
MF:C18H20N6O5
MW:400.388603210449
CID:287101
PubChem ID:3015172
Update Time:2025-04-19

Acetamide,N-[5-(diethylamino)-2-[2-(2,4-dinitrophenyl)diazenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[5-(diethylamino)-2-[2-(2,4-dinitrophenyl)diazenyl]phenyl]-
    • N-[5-(diethylamino)-2-[(2,4-dinitrophenyl)diazenyl]phenyl]acetamide
    • N-(5-(Diethylamino)-2-((2,4-dinitrophenyl)azo)phenyl)acetamide
    • N-{5-(diethylamino)-2-[(E)-(2,4-dinitrophenyl)diazenyl]phenyl}acetamide
    • Acetamide,N-[5-[(diethylamino)-2-[(2,4-dinitrophenyl)azo] phenyl]-(9Cl)
    • SCHEMBL11418250
    • WCUXAQAVBINHFZ-UHFFFAOYSA-N
    • 24112-48-9
    • 3-acetylamino-4-(2',4'-dinitrophenylazo)-N,N-diethylaniline
    • DTXSID401040803
    • N-5-(Diethylamino)-2-(2,4-dinitrophenyl)azophenylacetamide
    • EINECS 246-022-6
    • W-110584
    • N-[5-(DIETHYLAMINO)-2-[(2,4-DINITROPHENYL)AZO]PHENYL]ACETAMIDE
    • Acetamide, N-[5-(diethylamino)-2-[2-(2,4-dinitrophenyl)diazenyl]phenyl]-
    • NS00050553
    • Inchi: 1S/C18H20N6O5/c1-4-22(5-2)13-6-8-15(17(10-13)19-12(3)25)20-21-16-9-7-14(23(26)27)11-18(16)24(28)29/h6-11H,4-5H2,1-3H3,(H,19,25)/b21-20+
    • InChI Key: WCUXAQAVBINHFZ-QZQOTICOSA-N
    • SMILES: O=C(C)NC1=C(C=CC(=C1)N(CC)CC)/N=N/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 400.1497
  • Monoisotopic Mass: 400.149518
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 3.4
  • Topological Polar Surface Area: 149

Experimental Properties

  • Density: 1.35
  • Boiling Point: 668.8°Cat760mmHg
  • Flash Point: 358.3°C
  • Refractive Index: 1.63
  • PSA: 143.34
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